Cas no 139406-52-3 (Cyclohexanecarboxaldehyde, 2,2,6-trimethyl-, (1S,6R)-)

• Product Name: Cyclohexanecarboxaldehyde, 2,2,6-trimethyl-, (1S,6R)-
• CAS No: 139406-52-3
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 1279511
• PubChem ID: 12132910
• Update Time: 2025-04-20

Cyclohexanecarboxaldehyde, 2,2,6-trimethyl-, (1S,6R)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxaldehyde, 2,2,6-trimethyl-, (1S,6R)-
• (1S,6R)-2,2,6-Trimethylcyclohexanecarboxaldehyde
• SCHEMBL8204015
• (-)-(1S, 6R)-2,2,6-trimethylcyclohexane-1-carbaldehyde
• MPLGIGIOVUTMJA-BDAKNGLRSA-N
• 139406-52-3
• (1S,6R)-2,2,6-trimethylcyclohexanecarbaldehyde
• DTXSID101238867

• Inchi： 1S/C10H18O/c1-8-5-4-6-10(2,3)9(8)7-11/h7-9H,4-6H2,1-3H3/t8-,9+/m1/s1
• InChI Key： MPLGIGIOVUTMJA-BDAKNGLRSA-N
• SMILES： O=C[C@H]1[C@H](C)CCCC1(C)C

Computed Properties

• Exact Mass: 154.13584
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides Organic oxides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides